Cas no 332067-07-9 (1H-Pyrazole-4-carboxylic acid, 1-ethyl-2,3-dihydro-3-oxo-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-ethyl-2,3-dihydro-3-oxo-, ethyl ester
• CAS No: 332067-07-9
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 1455792
• PubChem ID: 23076565
• Update Time: 2025-04-20

1H-Pyrazole-4-carboxylic acid, 1-ethyl-2,3-dihydro-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-ethyl-2,3-dihydro-3-oxo-, ethyl ester
• SCHEMBL4851162
• DB-429783
• 332067-07-9
• Ethyl 1-ethyl-2,3-dihydro-3-oxo-1H-pyrazole-4-carboxylate
• CUDFEOHINSZPEP-UHFFFAOYSA-N
• ethyl 1-ethyl-3-hydroxy-1H-pyrazole-4-carboxylate

• Inchi： 1S/C8H12N2O3/c1-3-10-5-6(7(11)9-10)8(12)13-4-2/h5H,3-4H2,1-2H3,(H,9,11)
• InChI Key： CUDFEOHINSZPEP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(NN(C=1)CC)=O)=O

Computed Properties

• Exact Mass: 184.08486
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64